Cas no 1000771-64-1 (2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate)

• Product Name: 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate
• CAS No: 1000771-64-1
• MF: C₁₈H₂₂ClNO₄
• MW: 351.8245844841
• CID: 4741502
• Update Time: 2025-11-01

2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate

• Inchi： 1S/C18H22ClNO4/c1-18(2,3)24-17(22)20-9-7-12(8-10-20)14-6-5-13(19)11-15(14)16(21)23-4/h5-7,11H,8-10H2,1-4H3
• InChI Key： CZQXZGWTNXYCOW-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCC(C2C(C(OC)=O)=CC(Cl)=CC=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate

Introduction to 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate (CAS No. 1000771-64-1)

2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate, with the CAS number 1000771-64-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyridinecarboxylates and features a unique combination of functional groups that contribute to its diverse chemical properties and biological activities.

The molecular structure of 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate includes a pyridine ring, a chlorinated benzene ring, and ester functionalities. These structural elements provide a foundation for its potential use in various therapeutic and industrial applications. The presence of the chloro and methoxycarbonyl groups on the benzene ring enhances its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the biological activities of 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the development of various diseases, including cardiovascular diseases and neurodegenerative disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a potential therapeutic agent for conditions associated with oxidative stress.

The pharmacokinetic properties of 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate have also been studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties indicate that it can be effectively absorbed and distributed in the body, making it suitable for further development as a therapeutic agent.

In terms of safety, preliminary toxicological studies have indicated that 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate has low toxicity at therapeutic doses. However, further studies are needed to fully evaluate its safety profile and potential side effects. These studies are crucial for ensuring that any future drug products derived from this compound are safe for human use.

The synthesis of 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate involves several steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 4-chloro-3-methoxybenzaldehyde with tert-butanol in the presence of a suitable catalyst to form the corresponding alcohol. This intermediate is then converted into the desired pyridinecarboxylate through a series of reactions involving ring closure and esterification.

The versatility of 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate makes it an attractive target for further research and development. Its unique combination of functional groups provides opportunities for modification and optimization to enhance its therapeutic potential. For example, substituting different functional groups on the benzene ring or modifying the pyridine ring can lead to compounds with improved biological activities or pharmacokinetic properties.

In conclusion, 2-Methyl-2-propanyl 4-[4-chloro-2-(methoxycarbonyl)phenyl]-3,6-dihydro-1(2H)-pyridinecarboxylate (CAS No. 1000771-64-1) is a promising compound with diverse applications in pharmaceutical and chemical research. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative solutions in healthcare and beyond.